Cas no 1804895-99-5 (2-Bromo-6-(difluoromethoxy)thioanisole)

2-Bromo-6-(difluoromethoxy)thioanisole structure
1804895-99-5 structure
Product Name:2-Bromo-6-(difluoromethoxy)thioanisole
CAS No:1804895-99-5
MF:C8H7BrF2OS
MW:269.106387376785
CID:4706456
Update Time:2023-08-15

2-Bromo-6-(difluoromethoxy)thioanisole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-(difluoromethoxy)thioanisole
    • Inchi: 1S/C8H7BrF2OS/c1-13-7-5(9)3-2-4-6(7)12-8(10)11/h2-4,8H,1H3
    • InChI Key: NRDGUWQFMPJKLO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1SC)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Topological Polar Surface Area: 34.5
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